(E)-4-[4-(methoxycarbonyl)piperidino]-4-oxo-2-butenoic acid

• IUPAC Name: (E)-4-(4-methoxycarbonylpiperidin-1-yl)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H15NO5/c1-17-11(16)8-4-6-12(7-5-8)9(13)2-3-10(14)15/h2-3,8H,4-7H2,1H3,(H,14,15)/b3-2+
• InChI Key: YILZWYCSVIBJNU-NSCUHMNNSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)C=CC(=O)O
• Isomeric SMILES: COC(=O)C1CCN(CC1)C(=O)/C=C/C(=O)O
• Molecular Formula: C11H15NO5
• Molecular Weight: 241.24 g/mol

Description

(E)-4-[4-(methoxycarbonyl)piperidino]-4-oxo-2-butenoic acid, often referred to as E-4-MPCPOB, is an organic compound with a broad range of applications in the field of synthetic organic chemistry. E-4-MPCPOB is a versatile building block for the synthesis of various compounds, such as dipeptides, peptides, and pharmaceuticals. It has been used for the preparation of various derivatives, including mono- and di-substituted derivatives, and has also been used in the synthesis of various peptides. Furthermore, E-4-MPCPOB has been used in the synthesis of various pharmaceuticals, such as antibiotics and antifungals.

Scientific Research Applications

Insecticidal Properties

Compounds synthesized from the metabolites of Jamaican Piper spp., similar to "(E)-4-[4-(methoxycarbonyl)piperidino]-4-oxo-2-butenoic acid," have shown insecticidal properties. Specifically, synthesized amides demonstrated activity against the tick Boophilus microplus and the flour beetle Tribolium confusum, indicating potential applications in pest control (Nair, Mansingh, & Burke, 1986).

Synthesis and Chemical Reactions

The compound and its derivatives have been utilized in chemical synthesis, showcasing their role as versatile intermediates. For example, a synthesis approach for E/Z-(R)-1-[4-(4-methoxyphenyl)-4-phenyl-3-butenyl]-3-piperidinecarboxylic acid demonstrates the compound's utility in creating complex molecular structures, highlighting its importance in organic chemistry (Vandersteene & Slegers, 2010).

Pharmaceutical Functions and Food Applications

Ferulic acid, a compound related in structure and function to "(E)-4-[4-(methoxycarbonyl)piperidino]-4-oxo-2-butenoic acid," has been extensively studied for its pharmaceutical functions and applications in foods. It exhibits antioxidant, antimicrobial, anti-inflammatory, and anti-cancer activities, among others. Its low toxicity and versatile functional properties make it valuable in the food and cosmetic industries (Ou & Kwok, 2004).